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Compound of Interest

Compound Name:
H-Gly-Phe-Gly-aldehyde

semicarbazone

CAS No.: 102579-48-6

Cat. No.: B012075

Get Quote

Part 1: Executive Technical Analysis
The GFG Motif: Substrate vs. Inhibitor
The sequence Gly-Phe-Gly is not a random peptide; it is a privileged scaffold designed to

mimic the substrate specificity of Cathepsin B, a lysosomal cysteine protease. Cathepsin B is

unique among cathepsins for having both endopeptidase and exopeptidase

(peptidyldipeptidase) activity, preferring hydrophobic residues (Phe) at the P2 position and

small residues (Gly) at P1.

As an Inhibitor: When coupled with a "warhead" (e.g., semicarbazone, chloromethyl ketone),

the GFG sequence guides the molecule into the S2-S1 active site pockets, positioning the

warhead to react with the catalytic Cysteine 29.

As a Cleavable Linker: In Antibody-Drug Conjugates (ADCs), the tetrapeptide variant Gly-

Gly-Phe-Gly (GGFG) is the industry standard. It remains stable in neutral systemic

circulation but is rapidly cleaved by Cathepsin B upon lysosomal internalization, releasing

the cytotoxic payload.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b012075#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012075?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action
The mode of inhibition depends entirely on the C-terminal functional group (warhead).

Inhibitor Class
Compound
Example

Mechanism Reversibility
Primary
Application

Peptidyl

Semicarbazone
Gly-Phe-Gly-Sc

Forms a covalent

semicarbazone

adduct with

active site Thiol.

Reversible

Affinity

Purification of

Cathepsin B.

Chloromethyl

Ketone

**Z-Gly-Leu-Phe-

CM
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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